Cas no 56564-65-9 (3-Pentanone, 2-(2-quinolinyl)-)
56564-65-9 structure
Product Name:3-Pentanone, 2-(2-quinolinyl)-
CAS No:56564-65-9
MF:C14H15NO
MW:213.275003671646
CID:1599585
Update Time:2024-09-12
3-Pentanone, 2-(2-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2-(2-quinolinyl)-
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- Inchi: 1S/C14H15NO/c1-3-14(16)10(2)12-9-8-11-6-4-5-7-13(11)15-12/h4-10H,3H2,1-2H3
- InChI Key: PGVJANNANMOVKM-UHFFFAOYSA-N
- SMILES: CC(C1C=CC2C(N=1)=CC=CC=2)C(=O)CC
Computed Properties
- Exact Mass: 213.11545
Experimental Properties
- Density: 1.082±0.06 g/cm3(Predicted)
- Boiling Point: 326.1±17.0 °C(Predicted)
- PSA: 29.96
- pka: 4.17±0.61(Predicted)
3-Pentanone, 2-(2-quinolinyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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